Cas no 1385694-70-1 (2-(4-Bromophenyl)-2-(isobutyryloxy)acetic Acid)
2-(4-Bromophenyl)-2-(isobutyryloxy)acetic acid is a brominated aromatic compound featuring an isobutyryloxy-acetic acid functional group. This structurally distinct molecule is valuable in synthetic organic chemistry, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both a bromophenyl moiety and an ester-linked isobutyryl group enhances its reactivity, enabling selective transformations such as cross-coupling reactions or further functionalization. Its well-defined structure ensures consistent performance in multi-step syntheses. The compound is typically handled under controlled conditions due to its potential sensitivity to hydrolysis. Researchers prioritize it for its versatility in constructing complex molecular architectures with high precision.
1385694-70-1 structure
Product Name:2-(4-Bromophenyl)-2-(isobutyryloxy)acetic Acid
CAS No:1385694-70-1
MF:C12H13BrO4
MW:301.133223295212
MDL:MFCD22375693
CID:1057076
PubChem ID:74788569
Update Time:2025-06-07
2-(4-Bromophenyl)-2-(isobutyryloxy)acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Bromophenyl)-2-(isobutyryloxy)acetic Acid
- (3-bromophenyl)-thiophen-2-ylmethanone
- (3-Bromophenyl)(2-thienyl)methanone
- 3-bromophenyl 2-thienyl ketone
- 5225AJ
- TRA0000481
- SY019350
- 2-(4-Bromophenyl)-2-(isobutyryloxy)aceticAcid
- 2-(4-bromophenyl)-2-(2-methylpropanoyloxy)acetic acid
- MFCD22375693
- AKOS024256529
- DB-364044
- CS-0328811
- 1385694-70-1
- AS-32383
- Benzeneacetic acid, 4-bromo-alpha-(2-methyl-1-oxopropoxy)-
-
- MDL: MFCD22375693
- Inchi: 1S/C12H13BrO4/c1-7(2)12(16)17-10(11(14)15)8-3-5-9(13)6-4-8/h3-7,10H,1-2H3,(H,14,15)
- InChI Key: RWHIJSKRSRZFNL-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C(C(=O)O)OC(C(C)C)=O
Computed Properties
- Exact Mass: 265.94000
- Monoisotopic Mass: 299.99972g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6
- XLogP3: 3.1
Experimental Properties
- PSA: 45.31000
- LogP: 3.74160
2-(4-Bromophenyl)-2-(isobutyryloxy)acetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019111489-5g |
2-(4-Bromophenyl)-2-(isobutyryloxy)acetic acid |
1385694-70-1 | 95% | 5g |
715.50 USD | 2021-06-17 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B51340-250mg |
(3-bromophenyl)-thiophen-2-ylmethanone |
1385694-70-1 | 95% | 250mg |
¥1259.0 | 2022-04-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852482-250mg |
2-(4-Bromophenyl)-2-(isobutyryloxy)acetic Acid |
1385694-70-1 | ≥95% | 250mg |
755.10 | 2021-05-17 | |
| eNovation Chemicals LLC | D254820-0.25g |
2-(4-Bromophenyl)-2-(isobutyryloxy)acetic Acid |
1385694-70-1 | 97% | 0.25g |
$265 | 2023-09-03 | |
| eNovation Chemicals LLC | D781541-0.25g |
2-(4-Bromophenyl)-2-(isobutyryloxy)acetic Acid |
1385694-70-1 | >95% | 0.25g |
$125 | 2023-09-03 | |
| TRC | B681190-2.5mg |
2-(4-Bromophenyl)-2-(Isobutyryloxy)acetic Acid |
1385694-70-1 | 2.5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B681190-5mg |
2-(4-Bromophenyl)-2-(Isobutyryloxy)acetic Acid |
1385694-70-1 | 5mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B681190-25mg |
2-(4-Bromophenyl)-2-(Isobutyryloxy)acetic Acid |
1385694-70-1 | 25mg |
$ 80.00 | 2022-06-06 | ||
| eNovation Chemicals LLC | D254820-100mg |
2-(4-Bromophenyl)-2-(isobutyryloxy)acetic Acid |
1385694-70-1 | 97% | 100mg |
$180 | 2025-02-19 | |
| eNovation Chemicals LLC | D254820-250mg |
2-(4-Bromophenyl)-2-(isobutyryloxy)acetic Acid |
1385694-70-1 | 97% | 250mg |
$218 | 2025-02-19 |
2-(4-Bromophenyl)-2-(isobutyryloxy)acetic Acid Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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